Cas no 1379317-52-8 (3-(2-methylsulfanylphenyl)pentan-3-ol)

• Product Name: 3-(2-methylsulfanylphenyl)pentan-3-ol
• CAS No: 1379317-52-8
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• MDL: MFCD20528642
• CID: 5169688
• Update Time: 2026-03-04

3-(2-methylsulfanylphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylsulfanylphenyl)pentan-3-ol

• MDL： MFCD20528642
• Inchi： 1S/C12H18OS/c1-4-12(13,5-2)10-8-6-7-9-11(10)14-3/h6-9,13H,4-5H2,1-3H3
• InChI Key： BWSQSZBQAUFWBJ-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=CC=C1SC)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4